Cas no 326612-31-1 (1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(3-fluorophenyl)-2-azetidinone)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(3-fluorophenyl)-2-azetidinone
• CAS No: 326612-31-1
• MF: C₁₆H₁₀F₃NO₃
• MW: 321.2507147789
• CID: 5449097
• PubChem ID: 4154820
• Update Time: 2025-05-27

1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(3-fluorophenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• EN300-26614626
• 326612-31-1
• 1-(1,3-dioxaindan-5-yl)-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one
• Z2736763955
• AKOS008025553
• SR-01000027630
• SR-01000027630-1
• 1-(1,3-benzodioxol-5-yl)-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one
• 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(3-fluorophenyl)-2-azetidinone

• Inchi： 1S/C16H10F3NO3/c17-10-3-1-2-9(6-10)14-16(18,19)15(21)20(14)11-4-5-12-13(7-11)23-8-22-12/h1-7,14H,8H2
• InChI Key： JKBCIRZLTWPYNN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCOC3=C2)C(C2=CC=CC(F)=C2)C(F)(F)C1=O

Computed Properties

• Exact Mass: 321.06127767g/mol
• Monoisotopic Mass: 321.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.2±50.0 °C(Predicted)
• pka: -6.11±0.60(Predicted)